Cas no 150438-78-1 (L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl-)

• Product Name: L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl-
• CAS No: 150438-78-1
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 1322587
• PubChem ID: 11032134
• Update Time: 2025-10-27

L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl-
• (S)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
• 150438-78-1
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(PROP-2-EN-1-YLOXY)PROPANOIC ACID
• (S)-3-(ALLYLOXY)-2-(TERT-BUTOXYCARBONYLAMINO)PROPANOIC ACID
• N-Boc-O-allyl-L-serine
• HY-W090981
• F73605
• MFCD03094794
• (2S)-3-allyloxy-2-tert-butoxycarbonylamino-propionic acid
• Boc-Ser(allyl)-OH
• AJBUKLQZLAOFEA-QMMMGPOBSA-N
• Boc-Ser(O-allyl)-OH
• CS-0135364
• DA-59667
• SCHEMBL614208
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-prop-2-enoxypropanoic acid
• (S)-3-(Allyloxy)-2-((tert-butoxycarbonyl)amino)propanoicacid
• O-allyl-N-(tert-butoxycarbonyl)-L-serine
• L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propen-1-yl-
• N-tert-butoxycarbonyl O-allyl L-serine

• Inchi： 1S/C11H19NO5/c1-5-6-16-7-8(9(13)14)12-10(15)17-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： AJBUKLQZLAOFEA-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)COCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.12637
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Additional information on L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl-

Introduction to L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl- and Its Significance in Modern Chemical Biology

L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl-, identified by the CAS number 150438-78-1, is a specialized derivative of the naturally occurring amino acid serine. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research and biotechnology. The presence of an N-carboxybenzyloxy (Cbz) group and an allyl ether moiety makes it a versatile intermediate in peptide synthesis and drug development, offering a promising platform for exploring novel therapeutic agents.

The Cbz group is a common protecting group in peptide chemistry, widely used to safeguard the amino group during synthetic processes. Its stability under various reaction conditions makes it an ideal choice for multi-step synthesis, ensuring high yield and purity. In contrast, the allyl ether functionality introduces reactivity that can be exploited for further derivatization, enabling the creation of complex molecular architectures. This combination of protective and reactive elements positions L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl- as a valuable tool in the synthetic chemist's arsenal.

Recent advancements in synthetic methodologies have highlighted the importance of such derivatives in drug discovery. The allyl ether moiety, for instance, has been explored as a precursor for introducing bioactive lipids into biological systems. These lipids can modulate cellular processes by interacting with membrane receptors or by serving as carriers for small molecules. The incorporation of this functional group into serine derivatives opens up possibilities for designing molecules that exhibit targeted delivery and enhanced bioavailability.

Moreover, the N-Cbz protection of serine allows for selective modification of other functional groups on the molecule. This selectivity is crucial in peptide synthesis, where orthogonal reactions must be performed without compromising the integrity of protected moieties. The use of L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl- as a building block facilitates the construction of complex peptides with precise control over reactivity and stability.

In the realm of drug development, serine derivatives have shown promise as intermediates for enzyme inhibitors and substrates. The structural flexibility of serine allows it to mimic natural substrates or to act as scaffolds for designing molecules with improved binding affinity. For example, modifications at the side chain can introduce hydrophobic or hydrophilic regions, fine-tuning interactions with biological targets. The Cbz group, while providing protection during synthesis, can be removed under specific conditions to reveal the free amino group for further functionalization.

Recent studies have also explored the role of serine derivatives in modulating metabolic pathways. Serine is a key precursor in amino acid biosynthesis and plays a critical role in various cellular processes. By incorporating modified serine derivatives into metabolic pathways, researchers can gain insights into enzyme mechanisms and identify potential therapeutic targets. The allyl ether functionality has been particularly useful in these studies, as it allows for controlled release of active compounds within cells.

The synthesis of L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl- involves multi-step organic transformations that highlight the interplay between protective groups and reactive intermediates. The initial step typically involves the activation of serine with an appropriate protecting agent followed by selective introduction of the allyl ether moiety. This process requires careful optimization to ensure high yields and minimal side reactions. Advances in catalytic systems have made these transformations more efficient and environmentally friendly.

The applications of this compound extend beyond peptide synthesis into areas such as polymer chemistry and material science. The unique combination of functional groups makes it suitable for creating cross-linked polymers or hydrogels with tailored properties. These materials can find applications in drug delivery systems, tissue engineering, and biodegradable coatings. The ability to precisely control molecular architecture through synthetic design offers exciting possibilities for developing next-generation materials.

In conclusion,L-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-2-propenyl-, CAS number 150438-78-1, represents a significant advancement in chemical biology research. Its dual functionality as both a protective group and a reactive intermediate makes it an invaluable tool for drug discovery and material science applications. As synthetic methodologies continue to evolve, compounds like this will play an increasingly important role in shaping the future of biotechnology and pharmaceuticals.